Cas no 1373396-42-9 (2-amino-3-(3,5-dichlorophenyl)-2-methylpropan-1-ol)

• Product Name: 2-amino-3-(3,5-dichlorophenyl)-2-methylpropan-1-ol
• CAS No: 1373396-42-9
• MF: C₁₀H₁₃Cl₂NO
• MW: 234.122320890427
• CID: 5950934
• PubChem ID: 165884921
• Update Time: 2025-06-08

2-amino-3-(3,5-dichlorophenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3,5-dichlorophenyl)-2-methylpropan-1-ol
• 1373396-42-9
• EN300-1979055

• Inchi： 1S/C10H13Cl2NO/c1-10(13,6-14)5-7-2-8(11)4-9(12)3-7/h2-4,14H,5-6,13H2,1H3
• InChI Key： NAOIOPZXSBMZIY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)CC(C)(CO)N)Cl

Computed Properties

• Exact Mass: 233.0374194g/mol
• Monoisotopic Mass: 233.0374194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-3-(3,5-dichlorophenyl)-2-methylpropan-1-ol

Introduction to 2-amino-3-(3,5-dichlorophenyl)-2-methylpropan-1-ol (CAS No. 1373396-42-9)

2-amino-3-(3,5-dichlorophenyl)-2-methylpropan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1373396-42-9, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural framework with an amino group, a dichlorophenyl substituent, and a branched alkyl chain, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both polar and non-polar functional groups makes it a versatile intermediate for the development of novel therapeutic agents.

The compound's structure consists of a 2-methylpropan-1-ol backbone, which provides a hydroxylated carbon chain that can participate in various chemical reactions such as esterification, etherification, or oxidation processes. The 3-(3,5-dichlorophenyl) moiety introduces electron-withdrawing chlorine atoms at the para positions of a phenyl ring, enhancing the electrophilic character of the aromatic system. This feature is particularly useful in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing dichlorophenyl groups due to their reported bioactivity in various disease models. Studies have suggested that such structural motifs may exhibit interactions with biological targets such as enzymes and receptors, making them valuable candidates for further investigation. The amino group in 2-amino-3-(3,5-dichlorophenyl)-2-methylpropan-1-ol further expands its synthetic utility, allowing for modifications through reductive amination, amide bond formation, or as a nucleophile in displacement reactions.

One of the most compelling aspects of this compound is its potential role as a building block in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop libraries of derivatives for high-throughput screening (HTS) campaigns. The dichlorophenyl ring, in particular, has been associated with activities ranging from anti-inflammatory to anticancer effects, depending on the overall molecular scaffold. The combination of these structural elements makes 2-amino-3-(3,5-dichlorophenyl)-2-methylpropan-1-ol an attractive candidate for further pharmacological exploration.

The synthesis of 2-amino-3-(3,5-dichlorophenyl)-2-methylpropan-1-ol typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include chlorination of a phenolic precursor to introduce the dichloro substituents followed by nucleophilic substitution or condensation reactions to establish the desired side chains. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have also been employed to enhance yield and selectivity in constructing the target molecule.

Recent advancements in computational chemistry have facilitated the rapid design and optimization of derivatives based on 2-amino-3-(3,5-dichlorophenyl)-2-methylpropan-1-ol. Molecular docking studies have been conducted to predict binding affinities with various biological targets, aiding in the rational design of next-generation drugs. These computational approaches complement experimental efforts by providing insights into potential interactions at an atomic level.

The compound's solubility profile and stability under various conditions are also critical factors to consider in its application range. Preliminary studies indicate that it exhibits moderate solubility in common organic solvents such as dimethyl sulfoxide (DMSO), methanol, and acetonitrile but may require specialized conditions for storage to prevent degradation. Understanding these physicochemical properties is essential for formulating it into stable pharmaceutical formulations or reagents for laboratory use.

In conclusion,2-amino-3-(3,5-dichlorophenyl)-2-methylpropan-1-ol (CAS No. 1373396-42-9) represents a promising entity in medicinal chemistry with diverse synthetic possibilities and potential therapeutic applications. Its unique structural features position it as a valuable intermediate for drug discovery efforts aimed at addressing unmet medical needs across multiple therapeutic areas.